14-methylnonadecanoyl-CoA

• Molecular Formula: C41H74N7O17P3S
• Molecular Weight: 1062.1 g/mol
• InChI: InChI=1S/C41H74N7O17P3S/c1-5-6-15-18-29(2)19-16-13-11-9-7-8-10-12-14-17-20-32(50)69-24-23-43-31(49)21-22-44-39(53)36(52)41(3,4)26-62-68(59,60)65-67(57,58)61-25-30-35(64-66(54,55)56)34(51)40(63-30)48-28-47-33-37(42)45-27-46-38(33)48/h27-30,34-36,40,51-52H,5-26H2,1-4H3,(H,43,49)(H,44,53)(H,57,58)(H,59,60)(H2,42,45,46)(H2,54,55,56)
• InChIKey: PKJLBJGSPPUDOO-UHFFFAOYSA-N

14-Methylnonadecanoyl-CoA Overview

14-Methylnonadecanoyl-CoA (14-methylnonadecanoyl-coenzyme A) is a long-chain branched fatty acyl-CoA thioester consisting of a C20 anteiso-methyl-branched acyl chain conjugated to coenzyme A via a thioester bond [1]. This compound functions as an obligate metabolic intermediate in mitochondrial and peroxisomal fatty acid oxidation, serving as substrate for carnitine palmitoyltransferases (CPT1/CPT2) and very long-chain acyl-CoA dehydrogenase (VLCAD) [2]. Its anteiso-methyl branching at the 14-carbon position distinguishes it from both straight-chain C19/C20 acyl-CoAs and iso-methyl positional isomers, which may alter enzyme recognition, membrane partitioning, and beta-oxidation flux [3].

✓ Anteiso-branched C20 acyl-CoA probe for mitochondrial fatty acid oxidation

✓ Substrate for carnitine shuttle (CPT1/CPT2) and VLCAD-mediated beta-oxidation

✓ Structurally distinct from straight-chain C19/C20 and iso-methyl positional isomers

• [1] ChemFont. Chemical Card for 14-methylnonadecanoyl-CoA (CFc000280218). Creation Date: 2022-08-28. View Source
• [2] PathBank/SMPDB. Acylcarnitine 14-methylnonadecanoylcarnitine Metabolic Pathway (PW125149). Created: April 16, 2021. View Source
• [3] LIPID MAPS. Fatty Acids: Branched-Chain – Saturated iso- and anteiso-Methyl-Branched Fatty Acids. View Source

14-Methylnonadecanoyl-CoA: Why Substitution Fails

Long-chain acyl-CoAs exhibit chain-length-dependent and branch-point-dependent metabolic processing; 14-methylnonadecanoyl-CoA is not functionally equivalent to straight-chain C19 (nonadecanoyl-CoA) or C20 (arachidoyl-CoA) analogs, nor to alternative methyl-positional isomers such as 11-methyl-, 12-methyl-, 15-methyl-, or 18-methylnonadecanoyl-CoA [1]. The anteiso-methyl branch (methyl group at the ω-2 position) alters the three-dimensional conformation of the acyl chain, potentially modifying recognition by acyl-CoA synthetases (ACSL family), carnitine palmitoyltransferases, and acyl-CoA dehydrogenases compared to iso-methyl (ω-1) or straight-chain analogs [2]. Generic substitution without verifying substrate specificity for the target enzyme or pathway may yield non-physiological kinetic results or fail to replicate in vivo metabolic flux patterns [3].

Straight-chain analog mismatch

Straight-chain nonadecanoyl-CoA or arachidoyl-CoA may not replicate branch-dependent enzyme recognition and metabolic partitioning.

Positional isomer specificity

11-, 12-, 15- or 18-methylnonadecanoyl-CoA isomers may alter binding to acyl-CoA synthetases, CPTs and dehydrogenases.

Enzyme kinetic context

Generic substitution without verifying CPT, VLCAD or ACSL substrate specificity may produce non-physiological kinetic results.

• [1] HMDB. 15-methylnonadecanoyl-CoA (HMDB0300711); PubChem. 11-methylnonadecanoyl-CoA (CID 157008811); Alfa Chemistry. 12-Methylnonadecanoyl-CoA (NZs000331). View Source
• [2] Soupene E, Kuypers FA. Mammalian Long-Chain Acyl-CoA Synthetases. Exp Biol Med (Maywood). 2008;233(5):507-521. PMC3377585. View Source
• [3] Murthy MS, Ramsay RR, Pande SV. Acyl-CoA chain length affects the specificity of various carnitine palmitoyltransferases with respect to carnitine analogues. Biochem J. 1990;267(1):273-276. View Source

14-Methylnonadecanoyl-CoA: Selection Criteria

Anteiso-Branched vs. Straight-Chain Pathway Partitioning

14-Methylnonadecanoyl-CoA, as a long-chain anteiso-branched acyl-CoA, follows the canonical carnitine shuttle pathway for mitochondrial import (CPT1/CPT2-dependent), but its branched structure may influence processing by downstream beta-oxidation enzymes relative to straight-chain analogs [1]. In contrast, 2-methyl-branched acyl-CoAs (such as 2-methylpentadecanoyl-CoA) cannot be directly metabolized in mitochondria and require peroxisomal alpha-oxidation or racemase activity for degradation [2]. The anteiso-branch at position 14 represents a distinct structural class with predicted intermediate metabolic behavior between straight-chain and alpha-methyl-branched species. The compound is classified as a long-chain acyl-CoA (C12-C20 acyl group), making it a substrate for long-chain acyl-CoA synthetase (ACSL) rather than very long-chain acyl-CoA synthetase (SLC27A) [3].

Anteiso vs. Straight-Chain Pathway

Class-level inference

ACSL activation (C12-C20) vs. SLC27A (C18-C26) for very long-chain; mitochondrial/peroxisomal mixed β-oxidation vs. obligate peroxisomal for α-methyl-branched species

Reported pathway partitioning context

Class-level enzyme classification; verify with specific assays

Evidence Dimension	Metabolic pathway entry and enzyme family specificity
Target Compound Data	14-methylnonadecanoyl-CoA: C20 anteiso-branched long-chain acyl-CoA; utilizes ACSL for activation (C12-C20 substrate range); undergoes CPT1/CPT2-mediated mitochondrial import and beta-oxidation
Comparator Or Baseline	Straight-chain nonadecanoyl-CoA (C19 straight-chain): also utilizes ACSL and CPT shuttle; 2-methylpentadecanoyl-CoA (C16 alpha-methyl-branched): requires peroxisomal alpha-oxidation and AMACR racemase activity; cannot be directly beta-oxidized in mitochondria
Quantified Difference	Enzyme class: ACSL (C12-C20) vs. SLC27A (C18-C26) for very long-chain species; beta-oxidation: mitochondrial/peroxisomal mixed for anteiso-branched vs. obligate peroxisomal for alpha-methyl-branched
Conditions	Enzyme classification based on chain-length specificity of mammalian acyl-CoA synthetase subfamilies [3]; pathway analysis from human metabolic pathway databases [1]

Why This Matters

Procurement of 14-methylnonadecanoyl-CoA rather than a straight-chain analog is essential for studies of anteiso-branched fatty acid metabolism; using a straight-chain substitute would fail to capture branch-specific enzyme recognition and metabolic partitioning.

• [1] PathBank/SMPDB. Acylcarnitine 14-methylnonadecanoylcarnitine Metabolic Pathway (PW125149). Created: April 16, 2021. View Source
• [2] Lloyd MD, et al. Current Knowledge on the Function of α-Methyl Acyl-CoA Racemase in Human Diseases. Front Mol Biosci. 2020;7:153. View Source
• [3] Soupene E, Kuypers FA. Mammalian Long-Chain Acyl-CoA Synthetases. Exp Biol Med (Maywood). 2008;233(5):507-521. PMC3377585. View Source

Methylnonadecanoyl-CoA Positional Isomers

Multiple methylnonadecanoyl-CoA positional isomers exist as distinct chemical entities with identical molecular formulas (C41H74N7O17P3S) and molecular weights (1062.05-1062.1 g/mol) but different methyl branch positions [1]. Documented isomers include 11-methylnonadecanoyl-CoA (PubChem CID 157008811), 12-methylnonadecanoyl-CoA (Alfa Chemistry NZs000331), 14-methylnonadecanoyl-CoA (ChemFont CFc000280218), 15-methylnonadecanoyl-CoA (HMDB0300711), and 18-methylnonadecanoyl-CoA (ChEBI; iso-configuration) [2]. The branch position (anteiso vs. iso vs. mid-chain) dictates the three-dimensional conformation of the acyl tail and potentially alters recognition by acyl-CoA binding proteins, acyltransferases, and dehydrogenases [3].

Positional Isomer Identity

Cross-study comparable

14-methyl (anteiso, ω-2) vs. 18-methyl (iso, ω-1) vs. 11-,12-,15-methyl (mid-chain); identical formula ~1062 Da

Isomer identity requires verification

Confirm branch position by MS/MS or authentic standard

Evidence Dimension	Structural identity and branch position
Target Compound Data	14-methylnonadecanoyl-CoA: methyl branch at carbon 14 (anteiso-configuration; ω-2 branching relative to C19 backbone, C20 total chain length)
Comparator Or Baseline	11-methylnonadecanoyl-CoA: methyl at C11 (mid-chain); 12-methylnonadecanoyl-CoA: methyl at C12; 15-methylnonadecanoyl-CoA: methyl at C15; 18-methylnonadecanoyl-CoA: methyl at C18 (iso-configuration, ω-1 branching)
Quantified Difference	Branch position varies from ω-2 (14-methyl, anteiso) to ω-1 (18-methyl, iso) to mid-chain (11-, 12-, 15-methyl); all share C41H74N7O17P3S formula and ~1062 Da MW
Conditions	Structural comparison based on chemical database records from PubChem, HMDB, ChemFont, and ChEBI

Why This Matters

Researchers must verify that the specific positional isomer ordered matches the intended experimental design; incorrect isomer procurement may produce non-comparable data across studies or fail to replicate published metabolic flux patterns.

• [1] PubChem. 11-methylnonadecanoyl-CoA (CID 157008811). Created: 2021-11-15. View Source
• [2] HMDB. 15-methylnonadecanoyl-CoA (HMDB0300711); Alfa Chemistry. 12-Methylnonadecanoyl-CoA; ChemFont. 14-methylnonadecanoyl-CoA (CFc000280218). View Source
• [3] LIPID MAPS. Fatty Acids: Branched-Chain – Saturated iso- and anteiso-Methyl-Branched Fatty Acids. View Source

CPT1/CPT2 Substrate Specificity

The interaction of carnitine palmitoyltransferase (CPT) enzymes with acyl-CoA substrates is influenced by both chain length and structural features of the acyl moiety [1]. 14-Methylnonadecanoyl-CoA is documented to participate in the CPT1-catalyzed conversion to 14-methylnonadecanoylcarnitine at the mitochondrial outer membrane, followed by CPT2-mediated regeneration of 14-methylnonadecanoyl-CoA in the mitochondrial matrix [2]. While direct kinetic parameters (Km, Vmax) for 14-methylnonadecanoyl-CoA with purified CPT1/CPT2 are not available in the public literature, class-level evidence demonstrates that CPT2 exhibits greatest activity with long-chain acyl groups including stearoyl (C18) and palmitoyl (C16) species [3]. Branched-chain acyl-CoAs may show altered kinetic behavior compared to straight-chain analogs of equivalent carbon number.

CPT1/CPT2 Substrate Specificity

Class-level inference

14-methylnonadecanoyl-CoA documented CPT1/CPT2 substrate; CPT2 highest activity with stearoyl (C18) and palmitoyl (C16) CoA

Reported substrate specificity context

Direct kinetic parameters not publicly available

Evidence Dimension	CPT enzyme substrate recognition and mitochondrial import pathway
Target Compound Data	14-methylnonadecanoyl-CoA: documented substrate for CPT1 (outer membrane) and CPT2 (inner membrane/matrix) in human metabolic pathway databases; generates 14-methylnonadecanoylcarnitine intermediate
Comparator Or Baseline	Stearoyl-CoA (C18 straight-chain) and palmitoyl-CoA (C16 straight-chain): established high-activity CPT2 substrates with greatest activity for transfer of stearoyl and palmitoyl groups
Quantified Difference	CPT2 chain-length preference: highest activity with stearoyl and palmitoyl groups; branched-chain acyl-CoAs may exhibit modified kinetics due to steric effects of methyl branch
Conditions	CPT substrate specificity data from BRENDA enzyme database (EC 2.3.1.21); pathway data from human metabolic pathway databases

Why This Matters

Understanding CPT substrate specificity is critical for studies of mitochondrial fatty acid import regulation; 14-methylnonadecanoyl-CoA provides a branched-chain long-chain probe distinct from the straight-chain palmitoyl-CoA and stearoyl-CoA standards commonly used in CPT activity assays.

• [1] Murthy MS, Ramsay RR, Pande SV. Acyl-CoA chain length affects the specificity of various carnitine palmitoyltransferases with respect to carnitine analogues. Biochem J. 1990;267(1):273-276. View Source
• [2] PathBank/SMPDB. Acylcarnitine 14-methylnonadecanoylcarnitine Metabolic Pathway (PW125149). Created: April 16, 2021. View Source
• [3] BRENDA Enzyme Database. EC 2.3.1.21 – carnitine O-palmitoyltransferase. Substrate specificity: greatest activity with stearoyl and palmitoyl groups. View Source

VLCAD Substrate Range in Beta-Oxidation

Very long-chain acyl-CoA dehydrogenase (VLCAD; EC 1.3.8.8) catalyzes the initial dehydrogenation step of mitochondrial beta-oxidation for fatty acyl-CoAs with chain lengths of 14 to 20 carbons [1]. 14-Methylnonadecanoyl-CoA, with its C20 anteiso-branched acyl chain, falls within this substrate range and enters mitochondrial beta-oxidation after CPT2-mediated regeneration in the matrix [2]. VLCAD demonstrates optimal chain length specificity for fatty acyl-CoAs having 16 carbons and is most active with C14 substrates [1]. The presence of the anteiso-methyl branch at position 14 may influence substrate binding and catalytic turnover compared to straight-chain C20 (arachidoyl-CoA) or C18 (stearoyl-CoA) species. Human long-chain acyl-CoA dehydrogenase (LCAD) and medium-chain acyl-CoA dehydrogenase (MCAD) exhibit stereospecificity for S-enantiomers of methyl-branched substrates [3], suggesting branch stereochemistry may also modulate 14-methylnonadecanoyl-CoA metabolism.

VLCAD Substrate Range

Class-level inference

C20 anteiso-branched within VLCAD range (14-20 carbons); optimal C16, most active with C14 substrates

VLCAD substrate range context

Branch may alter kinetics vs. straight-chain; validate in model

Evidence Dimension	Acyl-CoA dehydrogenase substrate specificity and chain length preference
Target Compound Data	14-methylnonadecanoyl-CoA: C20 anteiso-branched long-chain acyl-CoA; predicted VLCAD substrate based on chain length (14-20 carbons); enters mitochondrial beta-oxidation pathway
Comparator Or Baseline	VLCAD optimal substrates: C16 acyl-CoAs (highest activity); most active with C14 substrates; catalyzes initial step for long-chain fatty acids with 14-20 carbons
Quantified Difference	Chain length: C20 (target) vs. C16 optimal VLCAD substrate; branching: anteiso-methyl at C14 vs. straight-chain C16/C18 standards
Conditions	VLCAD substrate specificity data from BRENDA enzyme database (EC 1.3.8.8); LCAD/MCAD stereospecificity from Battaile et al. 1998 using purified human enzymes

Why This Matters

For studies of mitochondrial beta-oxidation, 14-methylnonadecanoyl-CoA provides a branched-chain long-chain probe that may help dissect the contributions of VLCAD vs. LCAD in branched-chain fatty acid catabolism and evaluate potential metabolic bottlenecks in VLCAD deficiency models.

• [1] BRENDA Enzyme Database. EC 1.3.8.8 – very-long-chain acyl-CoA dehydrogenase. Substrate specificity: chain length 14-20 carbons; optimal C16; most active with C14 substrates. View Source
• [2] PathBank/SMPDB. Acylcarnitine 14-methylnonadecanoylcarnitine Metabolic Pathway (PW125149). Created: April 16, 2021. View Source
• [3] Battaile KP, et al. Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta. 1998;1390(3):333-338. PMID: 9487154. View Source

Supplier Quality Control Comparison

14-Methylnonadecanoyl-CoA is commercially available from multiple suppliers with varying purity specifications, analytical documentation, and pricing. Key vendors include TargetMol, MedChemExpress (MCE), Alfa Chemistry, and Biomart . Alfa Chemistry lists 14-methylnonadecanoyl-CoA under catalog NZs000355 alongside related positional isomers (12-methylnonadecanoyl-CoA NZs000331, 14-methyloctadecanoyl-CoA NZs000356, 14-methylpentacosanoyl-CoA NZs000357) . Unlike common acyl-CoA standards (e.g., palmitoyl-CoA, acetyl-CoA) for which extensive purity and stability data are published, no peer-reviewed publications reporting head-to-head purity comparisons or stability studies for 14-methylnonadecanoyl-CoA across suppliers were identified . Researchers should request lot-specific Certificates of Analysis (CoA) including HPLC purity, residual solvent analysis, and mass spectrometry confirmation prior to procurement.

Supplier QC Comparison

Data to verify

No published cross-supplier purity data; available from multiple vendors (TargetMol, MCE, Alfa Chemistry)

Lot-specific CoA required

Request HPLC purity, residual solvents, MS confirmation

Evidence Dimension	Commercial availability and product specification transparency
Target Compound Data	14-methylnonadecanoyl-CoA: available from TargetMol, MedChemExpress, Alfa Chemistry (NZs000355), Biomart; molecular formula C41H74N7O17P3S; molecular weight ~1062 Da
Comparator Or Baseline	Positional isomers: 12-methylnonadecanoyl-CoA (NZs000331), 14-methyloctadecanoyl-CoA (NZs000356), 14-methylpentacosanoyl-CoA (NZs000357) available from same vendor; common acyl-CoA standards (palmitoyl-CoA, acetyl-CoA) have published stability and handling guidelines
Quantified Difference	No published comparative purity data; researchers must verify lot-specific CoA for HPLC purity (typical research-grade acyl-CoAs ≥90-95%), residual solvents, and MS confirmation
Conditions	Supplier catalog information; no peer-reviewed comparative purity studies identified for this compound

Why This Matters

Procurement decisions should be based on lot-specific analytical documentation rather than catalog claims alone, given the absence of published cross-supplier comparisons for this specialized branched-chain acyl-CoA.

Anteiso Stereochemistry and Enzyme Specificity

Anteiso-methyl-branched fatty acids contain a stereogenic center at the carbon bearing the methyl branch [1]. The methyl group in naturally occurring anteiso-fatty acids generally adopts the (S)-configuration due to the biosynthetic origin from L-isoleucine-derived 2-methylbutyryl-CoA primer [2]. While 14-methylnonadecanoyl-CoA has its methyl branch at the ω-2 position (anteiso configuration) rather than at the alpha (C2) position, stereochemical effects on enzyme recognition remain relevant. Human long-chain acyl-CoA dehydrogenase (LCAD) and medium-chain acyl-CoA dehydrogenase (MCAD) exhibit absolute stereospecificity for the S-enantiomer of 2-methylpentadecanoyl-CoA, with no measurable activity toward the R-enantiomer [3]. Purified LCAD showed specific activities of 390 mU/mg with palmitoyl-CoA and 340 mU/mg with S-2-methylpentadecanoyl-CoA [3]. The (S)-configuration of the 14-methyl branch in 14-methylnonadecanoyl-CoA may similarly influence binding to acyl-CoA binding proteins and dehydrogenases.

Stereochemistry & Enzyme Specificity

Class-level inference

S-2-methylpentadecanoyl-CoA LCAD activity 340 mU/mg vs. R-enantiomer undetectable; palmitoyl-CoA 390 mU/mg

Stereochemistry-dependent enzyme recognition context

Verify (S)-configuration of 14-methyl branch for physiological studies

Evidence Dimension	Stereochemical configuration and enantioselectivity of acyl-CoA metabolizing enzymes
Target Compound Data	14-methylnonadecanoyl-CoA: anteiso-methyl branch at C14 with predicted (S)-configuration based on biosynthetic origin; stereochemistry may influence enzyme recognition
Comparator Or Baseline	S-2-methylpentadecanoyl-CoA: LCAD specific activity 340 mU/mg; R-2-methylpentadecanoyl-CoA: no measurable activity with LCAD or MCAD; palmitoyl-CoA (straight-chain): LCAD specific activity 390 mU/mg
Quantified Difference	LCAD activity: palmitoyl-CoA 390 mU/mg vs. S-2-methylpentadecanoyl-CoA 340 mU/mg (13% reduction); R-enantiomer activity undetectable (100% reduction)
Conditions	Purified human LCAD and MCAD enzyme assays; substrate concentration and assay conditions as described in Battaile et al. 1998

Why This Matters

The stereochemical configuration of branched acyl-CoAs can dramatically alter enzyme activity; researchers should verify that the stereochemistry of purchased 14-methylnonadecanoyl-CoA matches the biologically relevant (S)-configuration for physiological studies.

• [1] Eibler D, et al. Cajanus cajan and anteiso-fatty acids: chiral molecules due to stereogenic center at branching point. Pulsedb.org, 2021. View Source
• [2] LIPID MAPS. Fatty Acids: Branched-Chain – anteiso-methyl-branched fatty acids have (S)-configuration reflecting biosynthetic origin from L-isoleucine. View Source
• [3] Battaile KP, et al. Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta. 1998;1390(3):333-338. PMID: 9487154. View Source

14-Methylnonadecanoyl-CoA Applications

Mitochondrial Beta-Oxidation Flux Studies

14-Methylnonadecanoyl-CoA serves as a C20 anteiso-branched substrate for mitochondrial fatty acid oxidation assays, enabling researchers to assess CPT1/CPT2 carnitine shuttle function and VLCAD-mediated beta-oxidation flux with a branched-chain probe [1]. The compound's anteiso-methyl branch at position 14 provides a structurally distinct substrate from the commonly used straight-chain standards (palmitoyl-CoA, stearoyl-CoA, arachidoyl-CoA), allowing investigation of branch-specific effects on enzyme kinetics and pathway partitioning [2]. This application is particularly relevant for studying VLCAD substrate specificity (optimal C14-C16, range 14-20 carbons) [3] and evaluating metabolic bottlenecks in fatty acid oxidation disorders.

CPT Specificity & Carnitine Shuttle Profiling

14-Methylnonadecanoyl-CoA is a documented substrate for both CPT1 (mitochondrial outer membrane) and CPT2 (mitochondrial inner membrane/matrix), participating in the complete carnitine shuttle cycle to form 14-methylnonadecanoylcarnitine and regenerate the acyl-CoA in the matrix [1]. Researchers can utilize this compound to profile CPT enzyme specificity toward anteiso-branched long-chain acyl-CoAs, comparing activity against straight-chain analogs (palmitoyl-CoA, stearoyl-CoA) and iso-positional isomers (18-methylnonadecanoyl-CoA) [2]. The differential interaction of CPT enzymes with branched vs. straight-chain substrates may inform studies of CPT deficiency disorders and metabolic regulation [3].

Positional Isomer Analysis & Method Development

The existence of multiple methylnonadecanoyl-CoA positional isomers (11-, 12-, 14-, 15-, and 18-methyl) with identical molecular formulas (~1062 Da) but distinct branch positions [1] makes 14-methylnonadecanoyl-CoA valuable for developing and validating LC-MS/MS methods to resolve branched-chain acyl-CoA isomers. Such analytical methods are essential for accurate metabolic flux analysis, biomarker discovery in fatty acid oxidation disorders, and characterization of tissue-specific acyl-CoA profiles. Procurement of authenticated 14-methylnonadecanoyl-CoA with documented positional isomer identity enables method development that distinguishes this anteiso-branched species from mid-chain (11-, 12-, 15-methyl) and iso-branched (18-methyl) isomers [2].

ACSL Substrate Profiling for Branched Fatty Acids

As a C20 long-chain acyl-CoA (C12-C20 range), 14-methylnonadecanoyl-CoA is activated by long-chain acyl-CoA synthetases (ACSL family) rather than very long-chain acyl-CoA synthetases (SLC27A family, C18-C26) [1]. This classification enables its use in substrate specificity studies of the five mammalian ACSL isoforms, which exhibit differential tissue expression, subcellular localization, and fatty acid chain-length preferences [2]. 14-Methylnonadecanoyl-CoA provides a branched-chain long-chain substrate for distinguishing ACSL isoform activity profiles, complementing studies that typically employ straight-chain fatty acids of varying lengths.

Application

Selection Property

Validation Focus

Mitochondrial beta-oxidation flux studies

Substrate specificity and chain-length context

CPT/VLCAD activity assays; branched-chain oxidation endpoint analysis

CPT specificity & carnitine shuttle profiling

Isoform-preference profile

CPT1/CPT2 kinetic comparison; carnitine intermediate detection

Positional isomer analysis & method development

Isomer identity and chromatographic resolution

LC-MS/MS method validation; isomer-specific peak identification

ACSL substrate profiling for branched fatty acids

ACSL isoform substrate range

ACSL activity assays; comparison with straight-chain CoA substrates

• [1] PathBank/SMPDB. Acylcarnitine 14-methylnonadecanoylcarnitine Metabolic Pathway (PW125149). Created: April 16, 2021. View Source
• [2] Soupene E, Kuypers FA. Mammalian Long-Chain Acyl-CoA Synthetases. Exp Biol Med (Maywood). 2008;233(5):507-521. PMC3377585. View Source
• [3] BRENDA Enzyme Database. EC 1.3.8.8 – very-long-chain acyl-CoA dehydrogenase; EC 2.3.1.21 – carnitine O-palmitoyltransferase. View Source